480-17-1

Leucocyanidin

Usually In Stock

• CAS RN:
• 480-17-1

• Formula:
• C15H14O7

• InChI:
• InChI=1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H

• InChIKey:
• SBZWTSHAFILOTE-UHFFFAOYSA-N

• Leucocianidol is derived from dihydro-quercetin and a precursor to cyanidin;  for treatment of hemorroids.

3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-

• CAS RN:
• 68480-17-1

• Formula:
• C14H24O

• InChI:
• InChI=1S/C14H24O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h7,13H,5-6,8-10H2,1-4H3

• InChIKey:
• KUZMAEUMYSXKOU-UHFFFAOYSA-N

• 3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, also known as 3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, is a useful research compound. Its molecular formula is C14H24O and its molecular weight is 208.34 g/mol. The purity is usually 95%.

Methyl 4-(4-methoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• CAS RN:
• 181480-17-1

• Formula:
• C21H25NO4

• InChI:
• InChI=1S/C21H25NO4/c1-12-17(20(24)26-5)18(13-6-8-14(25-4)9-7-13)19-15(22-12)10-21(2,3)11-16(19)23/h6-9,18,22H,10-11H2,1-5H3

• InChIKey:
• CUBFDZOYQBNDSA-UHFFFAOYSA-N

• Methyl 4-(4-methoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.4g/mol. The purity is usually 95%.

2,2,2-Trifluoro-N-[3-methyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylacetamide

Usually In Stock

• CAS RN:
• 144480-17-1

• Formula:
• C22H25F3N2O

• InChI:
• InChI=1S/C22H25F3N2O/c1-17-16-26(14-12-18-8-4-2-5-9-18)15-13-20(17)27(21(28)22(23,24)25)19-10-6-3-7-11-19/h2-11,17,20H,12-16H2,1H3

• InChIKey:
• COBJQZALHHFWCU-UHFFFAOYSA-N

• 2,2,2-Trifluoro-N-[3-methyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylacetamide is a useful research compound. Its molecular formula is C22H25F3N2O and its molecular weight is 390.4 g/mol. The purity is usually 95%.

N,2-dimethyl-3-nitroaniline

Usually In Stock

• CAS RN:
• 848480-17-1

• Formula:
• C8H10N2O2

• InChI:
• InChI=1S/C8H10N2O2/c1-6-7(9-2)4-3-5-8(6)10(11)12/h3-5,9H,1-2H3

• InChIKey:
• ACASHMOCWAHWMO-UHFFFAOYSA-N

• N,2-dimethyl-3-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.